Cas no 1082453-46-0 (2-(2-Methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2-Methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1082453-46-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1015656
• PubChem ID: 62394862
• Update Time: 2025-07-22

2-(2-Methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-3-methylbutanoic acid
• 2-(2-Methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H16O3/c1-8(2)11(12(13)14)9-6-4-5-7-10(9)15-3/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： QROVZXRIIBUUKK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 46.5

Additional information on 2-(2-Methoxyphenyl)-3-methylbutanoic acid

Recent Advances in the Study of 2-(2-Methoxyphenyl)-3-methylbutanoic acid (CAS: 1082453-46-0): A Comprehensive Research Brief

The compound 2-(2-Methoxyphenyl)-3-methylbutanoic acid (CAS: 1082453-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance. Recent studies have highlighted its role as a key intermediate in the development of novel anti-inflammatory and neuroprotective agents, making it a subject of intense investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(2-Methoxyphenyl)-3-methylbutanoic acid, emphasizing its enantioselective synthesis and purification. The study reported a high-yield, scalable method using asymmetric hydrogenation, which could facilitate its industrial production. Additionally, the compound's structural analogs were evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2), revealing promising anti-inflammatory properties with reduced gastrointestinal toxicity compared to traditional NSAIDs.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the neuroprotective potential of 2-(2-Methoxyphenyl)-3-methylbutanoic acid. The research demonstrated its ability to modulate the Nrf2-ARE pathway, a critical mechanism for oxidative stress defense in neuronal cells. In vitro and in vivo models showed significant reductions in reactive oxygen species (ROS) and improved cell viability under oxidative stress conditions, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further pharmacological profiling, as reported in a 2024 preprint on ChemRxiv, revealed the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Molecular docking studies indicated strong interactions with target proteins involved in inflammation and neurodegeneration, corroborating earlier findings. However, the authors noted the need for additional preclinical studies to assess long-term safety and efficacy.

In conclusion, 2-(2-Methoxyphenyl)-3-methylbutanoic acid (CAS: 1082453-46-0) represents a versatile scaffold with dual anti-inflammatory and neuroprotective activities. Its recent advancements in synthesis and biological evaluation underscore its potential as a lead compound for drug development. Future research should focus on optimizing its derivatives and advancing them through clinical trials to validate their therapeutic utility.